Cas no 4057-52-7 (5-bromo-N~4~-[2-(piperidin-1-yl)ethyl]pyridine-3,4-diamine)

• Product Name: 5-bromo-N~4~-[2-(piperidin-1-yl)ethyl]pyridine-3,4-diamine
• CAS No: 4057-52-7
• MF: C₁₂H₁₉BrN₄
• MW: 299.210061311722
• CID: 1512700
• PubChem ID: 199346
• Update Time: 2025-04-21

5-bromo-N~4~-[2-(piperidin-1-yl)ethyl]pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N~4~-[2-(piperidin-1-yl)ethyl]pyridine-3,4-diamine
• 5-bromo-4-N-(2-piperidin-1-ylethyl)pyridine-3,4-diamine
• 4057-52-7
• 3-Amino-5-bromo-4-(beta-piperidylethylamino)pyridine
• DTXSID60193583
• Piperidine, 1-(2-((3-amino-5-bromo-4-pyridyl)amino)ethyl)-
• BRN 0482281
• 1-(2-((3-Amino-5-bromo-4-pyridyl)amino)ethyl)piperidine

• Inchi： 1S/C12H19BrN4/c13-10-8-15-9-11(14)12(10)16-4-7-17-5-2-1-3-6-17/h8-9H,1-7,14H2,(H,15,16)
• InChI Key： LKGYTHVKEJBXTL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NCCN1CCCCC1)N

Computed Properties

• Exact Mass: 298.07947
• Monoisotopic Mass: 298.07931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.18